Cas no 1310680-18-2 (Boc-4-amino-3,3-dimethyl-butyric acid)

• Product Name: Boc-4-amino-3,3-dimethyl-butyric acid
• CAS No: 1310680-18-2
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 4587522
• PubChem ID: 87471256
• Update Time: 2024-11-06

Boc-4-amino-3,3-dimethyl-butyric acid Chemical and Physical Properties

Names and Identifiers

• Boc-4-amino-3,3-dimethyl-butyric acid
• 4-((tert-Butoxycarbonyl)amino)-3,3-dimethylbutanoic acid
• 4-[(tert-butoxycarbonyl)amino]-3,3-dimethylbutanoic acid
• 4-(Boc-amino)-3,3-dimethyl-butanoic acid
• 3,3-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• E81637
• MFKIFVQJZNMZJB-UHFFFAOYSA-N
• MFCD18782814
• DB-195046
• 4-[[(1,1-Dimethylethoxy)carbonyl]amino]-3,3-dimethylbutanoic acid
• Boc-4-amino-3,3-dimethyl-butyricacid
• 1310680-18-2
• CS-0133066
• 4-{[(tert-butoxy)carbonyl]amino}-3,3-dimethylbutanoic acid
• Z1505701012
• DTXSID001168570
• Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3,3-dimethyl-
• EN300-399458
• AS-83448
• SCHEMBL3049060
• AKOS034070578

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(15)12-7-11(4,5)6-8(13)14/h6-7H2,1-5H3,(H,12,15)(H,13,14)
• InChI Key： MFKIFVQJZNMZJB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives